Cas no 942862-81-9 (1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 942862-81-9
• MF: C₂₂H₂₄ClN₃O₃
• MW: 413.897264480591
• CID: 5429274
• Update Time: 2025-05-21

1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4-[1-(2-ethoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

• Inchi： 1S/C22H24ClN3O3/c1-3-29-11-10-25-18-7-5-4-6-17(18)24-22(25)15-12-21(27)26(14-15)19-13-16(23)8-9-20(19)28-2/h4-9,13,15H,3,10-12,14H2,1-2H3
• InChI Key： YRFOXCVPRSEFSB-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2OC)CC(C2N(CCOCC)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Chemical Profile of 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 942862-81-9)

1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 942862-81-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity and mechanistic relevance. The compound features a fused heterocyclic system comprising a pyrrolidinone core linked to a benzodiazole moiety, further substituted with an aromatic ring bearing chloro and methoxy substituents, and an ethoxyethyl side chain. This unique structural framework positions the molecule as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The presence of the 5-chloro-2-methoxyphenyl group introduces electrophilic characteristics that may facilitate interactions with biological targets, while the 1-(2-ethoxyethyl) substituent on the benzodiazole ring could influence solubility and metabolic stability. The 1,3-benzodiazol core is particularly noteworthy, as benzodiazole derivatives are well-documented for their anxiolytic, sedative, and muscle relaxant properties. However, modifications to this scaffold often aim to enhance selectivity and reduce side effects associated with classical benzodiazepines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of such compounds to various protein targets. In silico studies suggest that 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one may interact with enzymes involved in neurotransmitter metabolism and ion channel modulation. This hypothesis aligns with emerging research indicating that novel heterocyclic compounds can modulate central nervous system (CNS) activity through distinct mechanisms compared to traditional pharmacophores.

The synthesis of this compound involves multi-step organic reactions, including cyclization, nucleophilic substitution, and functional group transformations. The pyrrolidinone ring is typically constructed via intramolecular condensation or cyclization of appropriately substituted precursors, while the benzodiazole moiety is often introduced through condensation reactions with carbonyl compounds or halogenated intermediates. The ethoxyethyl side chain is commonly incorporated via alkylation reactions or etherification processes.

One of the key challenges in evaluating the potential of 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one is determining its pharmacokinetic profile. The presence of both lipophilic (chloro-substituted aromatic ring) and hydrophilic (ethoxyethyl chain) features suggests that it may exhibit balanced solubility properties, which could be advantageous for oral bioavailability. However, further experimental studies are required to confirm these predictions and assess metabolic stability.

In vitro assays have begun to explore the biological activity of related compounds within this chemical class. Preliminary data indicate that certain derivatives exhibit moderate affinity for serotonin receptors (e.g., 5-HT1A), which may contribute to anxiolytic effects without significant sedation. Additionally, interactions with GABA-A receptors have been observed in some analogs, suggesting potential CNS modulation similar to benzodiazepines but with distinct pharmacological profiles.

The integration of machine learning models has accelerated the process of identifying promising scaffolds for further optimization. By leveraging large datasets of bioactive compounds and their experimentally determined binding affinities, researchers can predict the likelihood of success for novel derivatives like 1-(5-chloro-2-methoxyphenyl)-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one before committing significant resources to synthesis and testing.

The role of chirality in this compound cannot be overlooked. The pyrrolidinone ring and ethoxyethyl side chain both possess stereocenters that could significantly influence biological activity. Stereoisomers may exhibit vastly different pharmacological properties due to differential interactions with chiral biological targets. As such, enantioselective synthesis or resolution techniques may be necessary for optimizing therapeutic efficacy.

Comparative studies with known reference compounds have provided insights into the structural requirements for activity within this class. For instance, modifications at the 5-chloro-substituted aromatic ring have been shown to alter binding affinity for certain targets while maintaining overall pharmacokinetic properties. Similarly, variations in the length or branching pattern of the (2-et hox yethyl) side chain can significantly impact metabolic stability and receptor selectivity.

The future direction of research on CAS No 942862 -81 -9 will likely involve expanding its chemical space through library design and high-throughput screening (HTS). By systematically modifying key structural elements—such as replacing chloro groups with fluorine atoms or introducing nitrogen-containing heterocycles—scientists can explore new pharmacological profiles without abandoning the core heterocyclic framework that has demonstrated promise thus far.

Regulatory considerations also play a critical role in advancing such compounds toward clinical applications. Compliance with Good Manufacturing Practices (GMP) during synthesis ensures reproducibility and purity standards necessary for preclinical testing. Furthermore, adherence to guidelines set forth by agencies like the FDA or EMA is essential when evaluating safety profiles through animal models before human trials commence.

In conclusion, 1-(5-chloro - 2 - meth oxy phen yl ) - 4 - 1 - ( 2 - et hox y eth y l ) - 1 H - 13 - ben z od ia z ol - 22 - y l p y r rol id i n - 22 - one ( CAS No . 94 286 218 19 ) represents a structurally intriguing molecule with potential therapeutic implications . Its complex scaffold offers opportunities for modulating CNS function through novel mechanisms , while ongoing research continues to refine synthetic pathways , assess biological activity , and explore pharmacokinetic advantages . As computational tools become more sophisticated , collaborations between medicinal chemists , bioinformaticians , and biologists will continue to accelerate progress toward translating this chemical entity into tangible benefits for patients worldwide . p >